Cas no 61546-02-9 (1H-Imidazolium, 1-ethyl-3-octyl-, bromide)
61546-02-9 structure
Product Name:1H-Imidazolium, 1-ethyl-3-octyl-, bromide
CAS No:61546-02-9
MF:C13H27BrN2
MW:291.270882844925
CID:475414
PubChem ID:71394761
Update Time:2025-04-19
1H-Imidazolium, 1-ethyl-3-octyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium, 1-ethyl-3-octyl-, bromide
- 1-ethyl-3-octyl-1,2-dihydroimidazol-1-ium,bromide
- 1-Ethyl-3-octyl-2,3-dihydro-1H-imidazol-1-ium bromide
- DTXSID10816432
- 61546-02-9
-
- Inchi: 1S/C13H26N2.BrH/c1-3-5-6-7-8-9-10-15-12-11-14(4-2)13-15;/h11-12H,3-10,13H2,1-2H3;1H
- InChI Key: BHKGNHGJXZPYNK-UHFFFAOYSA-N
- SMILES: [Br-].[NH+]1(C=CN(CCCCCCCC)C1)CC
Computed Properties
- Exact Mass: 262.9245
- Monoisotopic Mass: 290.13576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 177
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-ethyl-3-octyl-, bromide Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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